Cas no 897758-99-5 (4-fluoro-N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide)

• Product Name: 4-fluoro-N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide
• CAS No: 897758-99-5
• MF: C₂₂H₂₀FN₅OS
• MW: 421.49050617218
• CID: 5515544
• PubChem ID: 18562999
• Update Time: 2025-07-02

4-fluoro-N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(2-(6-((3-methylbenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide
• 4-fluoro-N-[2-(6-{[(3-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]benzamide
• 4-fluoro-N-[2-[6-[(3-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• AKOS024620678
• 897758-99-5
• F2007-0439
• 4-fluoro-N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide

• Inchi： 1S/C22H20FN5OS/c1-15-3-2-4-16(13-15)14-30-21-10-9-19-25-26-20(28(19)27-21)11-12-24-22(29)17-5-7-18(23)8-6-17/h2-10,13H,11-12,14H2,1H3,(H,24,29)
• InChI Key： LWOQWKSXCYIJSO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)C1C=CC2=NN=C(CCNC(C3C=CC(=CC=3)F)=O)N2N=1

Computed Properties

• Exact Mass: 421.13725961g/mol
• Monoisotopic Mass: 421.13725961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 97.5Ų

Additional information on 4-fluoro-N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide

Introduction to 4-fluoro-N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, 4-fluoro-N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide, with the CAS number 897758-99-5, has emerged as a compound of significant interest due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, its chemical properties, and its relevance in contemporary chemical biology research.

The molecular structure of 4-fluoro-N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of a fluorine atom at the 4-position of the benzamide moiety enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug design. Additionally, the triazolobenzopyridazine core is known for its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes.

In recent years, there has been growing interest in the development of multitargeted drugs that can modulate multiple pathways simultaneously. The compound 897758-99-5 exhibits promising properties in this regard. Studies have shown that it can interact with both enzymatic and non-enzymatic targets, suggesting its potential as a lead compound for the development of novel therapeutic agents. Specifically, its ability to inhibit certain kinases and modulate ion channel activity has been highlighted in preclinical studies.

The synthesis of 4-fluoro-N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the fluorine atom and the sulfanyl group at the 6-position of the triazolobenzopyridazine ring are critical steps that significantly influence the compound's biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to achieve these transformations efficiently.

The pharmacological profile of 897758-99-5 has been extensively studied in vitro and in vivo. Initial findings indicate that it possesses potent inhibitory activity against several disease-related targets. For instance, it has been shown to effectively inhibit the activity of Janus kinases (JAKs), which are involved in inflammatory responses and immune regulation. Additionally, its interaction with voltage-gated sodium channels suggests potential applications in treating neurological disorders.

The structural features of 4-fluoro-N-2-(6-{(3-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)ethylbenzamide also contribute to its favorable pharmacokinetic properties. The benzamide moiety enhances solubility and bioavailability, while the fluorine atom improves metabolic stability. These characteristics make it an ideal candidate for further development into a clinical drug candidate. Preclinical studies have demonstrated its safety profile and tolerance in animal models, paving the way for future clinical trials.

In conclusion, 897758-99-5 represents a significant advancement in the field of chemical biology. Its unique structural features and promising pharmacological properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases. The ongoing exploration of its biological activities and mechanisms of action will further enhance our understanding of its therapeutic potential.